Cas no 139213-69-7 (4H-Pyrrolo[3,4-d]isoxazole-4,6(5H)-dione,5-(4-fluorophenyl)-3a,6a-dihydro-3-(4-methoxyphenyl)-)

4H-Pyrrolo[3,4-d]isoxazole-4,6(5H)-dione,5-(4-fluorophenyl)-3a,6a-dihydro-3-(4-methoxyphenyl)- structure
139213-69-7 structure
Product name:4H-Pyrrolo[3,4-d]isoxazole-4,6(5H)-dione,5-(4-fluorophenyl)-3a,6a-dihydro-3-(4-methoxyphenyl)-
CAS No:139213-69-7
MF:C18H13FN2O4
MW:340.305227994919
CID:1263444

4H-Pyrrolo[3,4-d]isoxazole-4,6(5H)-dione,5-(4-fluorophenyl)-3a,6a-dihydro-3-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 4H-Pyrrolo[3,4-d]isoxazole-4,6(5H)-dione,5-(4-fluorophenyl)-3a,6a-dihydro-3-(4-methoxyphenyl)-
    • 4H-Pyrrolo[3,4-d]isoxazole-4,6(5H)-dione, 5-(4-fluorophenyl)-3a,6a-dihydro-3-(4-methoxyphenyl)-
    • Inchi: 1S/C18H13FN2O4/c1-24-13-8-2-10(3-9-13)15-14-16(25-20-15)18(23)21(17(14)22)12-6-4-11(19)5-7-12/h2-9,14,16H,1H3
    • InChI Key: UUTZCPZJSCXHTF-UHFFFAOYSA-N
    • SMILES: O1C2C(=O)N(C3=CC=C(F)C=C3)C(=O)C2C(C2=CC=C(OC)C=C2)=N1

Computed Properties

  • Exact Mass: 340.08599

Experimental Properties

  • Density: 1.45±0.1 g/cm3(Predicted)
  • Boiling Point: 585.5±60.0 °C(Predicted)
  • PSA: 68.2
  • pka: -0.80±0.40(Predicted)

4H-Pyrrolo[3,4-d]isoxazole-4,6(5H)-dione,5-(4-fluorophenyl)-3a,6a-dihydro-3-(4-methoxyphenyl)- Related Literature

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